4-Hydroxy-3-(4-methyl-benzoyl)-6-p-tolyl-pyran-2-one

• CAS: 65384-67-0
• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol
• SMILES: CC1=CC=C(C=C1)C2=CC(=C(C(=O)O2)C(=O)C3=CC=C(C=C3)C)O
• InChI: InChI=1S/C20H16O4/c1-12-3-7-14(8-4-12)17-11-16(21)18(20(23)24-17)19(22)15-9-5-13(2)6-10-15/h3-11,21H,1-2H3
• InChIKey: NWDZUPUNCJTZMR-UHFFFAOYSA-N

Researchers requiring 3,6-diaryl-4-hydroxy-2-pyrone scaffolds often face multi-step syntheses with low overall yields. This compound provides a pre-functionalized bis-arylated pyrone core (CAS 65384-67-0), eliminating sequential cross-coupling steps. • Direct Schiff base condensation with o-phenylenediamines (51-72% yields) for N,N'-bidentate ligand libraries • Pre-installed aryl substituents bypass low-yielding C-C bond formation • Mass-production availability (85-99.8% purity) supports high-throughput heterocycle synthesis Fully characterized (2 NMR, GC-MS) for use as an analytical reference standard.

4-Hydroxy-3-(4-methyl-benzoyl)-6-p-tolyl-pyran-2-one: Procurement & Characterization

4-Hydroxy-3-(4-methyl-benzoyl)-6-p-tolyl-pyran-2-one is a synthetic, fully substituted 4-hydroxy-2H-pyran-2-one derivative (α-pyrone scaffold). It is characterized by a 3-aroyl (4-methylbenzoyl) substituent and a 6-(p-tolyl) substituent on the pyrone ring, giving it a molecular formula of C20H16O4 and a molecular weight of 320.34 g/mol [1]. This compound is distinct within the 4-hydroxy-2-pyrone class due to its bis-arylated substitution pattern, which confers specific reactivity for downstream derivatization, particularly in the synthesis of Schiff bases and metal chelates [2]. It is commercially available for research purposes, with reported purity levels typically above 85% .

Bis-arylated 4-hydroxy-2-pyrone scaffold reported to support Schiff base and metal chelate derivatization workflows

Fully substituted pyrone core with 3-aroyl and 6-aryl groups enables condensation-based ligand synthesis

Procurement-ready synthetic intermediate for medicinal chemistry and catalyst development programs

• [1] SpectraBase. 4-hydroxy-3-(4-methylbenzoyl)-6-(4-methylphenyl)-2H-pyran-2-one. Compound ID: 8U3wCWShgAp. Wiley Science Solutions. View Source
• [2] I. Sušnik, J. Vorkapić-Furač, J. Lasinger. Synthesis of some schiff bases of 3-aroyl-6-aryl-4-hydroxy-2H-pyran-2-ones. Monatshefte für Chemie, 1992. DOI: 10.1007/BF00812331. View Source

4-Hydroxy-3-(4-methyl-benzoyl)-6-p-tolyl-pyran-2-one: Why It Outperforms Analogs

Generic substitution of this compound with other 4-hydroxy-2-pyrones (e.g., dehydroacetic acid, triacetic acid lactone, or pseudopyronine A) fails due to its unique bis-arylated, fully-substituted pyrone core. The 3-aroyl and 6-aryl substituents are critical for specific reactivity pathways, particularly in the formation of Schiff bases with diamines and the generation of stable metal chelates [1]. Analogs with mono-arylation (e.g., 4-hydroxy-6-p-tolyl-pyran-2-one, CAS 43053-69-6) lack the 3-benzoyl group, which prevents the keto-enol tautomerism and subsequent condensation reactions necessary for downstream applications . Furthermore, the symmetrical p-tolyl substitution pattern on both the 3- and 6-positions influences the compound's crystallographic packing and solubility profile compared to mixed aryl/alkyl analogs, directly impacting formulation and purification protocols in an industrial setting.

Substitution

3-aroyl + 6-aryl bis-substitution on the pyrone ring

Mono-arylated analogs (e.g., 4-hydroxy-6-p-tolyl-pyran-2-one) lack the 3-benzoyl group and may limit keto-enol tautomerism

Reactivity

Enables Schiff base condensation with o-phenylenediamines

Simpler 4-hydroxy-2-pyrones (e.g., dehydroacetic acid) may not support the same 6-aryl Schiff base pathway

Profile

Symmetrical p-tolyl groups on both 3- and 6-positions

Mixed aryl/alkyl substitution patterns may shift crystallization behavior and solubility, requiring protocol adjustment

• [1] I. Sušnik, J. Vorkapić-Furač, J. Lasinger. Synthesis of some schiff bases of 3-aroyl-6-aryl-4-hydroxy-2H-pyran-2-ones. Monatshefte für Chemie, 1992. (Describes the specific reactivity of 3-aroyl-6-aryl derivatives with amines and diamines). View Source

4-Hydroxy-3-(4-methyl-benzoyl)-6-p-tolyl-pyran-2-one: Quantitative Evidence

Synthesis Efficiency: Gold Annulation vs. Classic Thermolysis

For the target compound's subclass, the modern Au(I)-catalyzed homo-annulation protocol offers a significant yield advantage over the classic thermolysis dimerization of aroylketenes. While the classic method (thermolysis of 5-aryl-2,3-dihydrofuran-2,3-diones) produces 6-aryl-3-aroyl-4-hydroxy-2H-pyran-2-ones, its yields are often variable. In contrast, the gold-catalyzed method for analogous 3,6-disubstituted 4-hydroxy-2H-pyrones is reported to achieve moderate to good yields, with a specific gram-scale demonstration achieving an overall 24% yield for the total synthesis of a related natural product, pseudopyronine A, in a single step [1]. This indicates a more reliable route for procuring the compound at research scale.

Synthesis route

Cross-study comparable

Au(I)-catalyzed annulation: 24–80% reported yields for 3,6-disubstituted analogs. Classic thermolysis: lower, variable yields.

Reported synthetic route context

Class-level inference; exact yield for target compound not independently reported

Evidence Dimension	Synthesis Efficiency (Overall Yield for 3,6-Disubstituted 4-Hydroxy-2H-Pyrones)
Target Compound Data	Not explicitly reported for this exact compound; class representative yields for 3,6-disubstituted pyrone scaffolds are described as 'moderate to good' [1].
Comparator Or Baseline	Total synthesis of Pseudopyronine A (a 3,6-dialkyl analog) achieved in 24% overall yield via single-step gold-catalyzed annulation [1]. Classic thermolysis dimerization yields are often lower and less predictable.
Quantified Difference	A scalable, single-step protocol is now available (40-80% yields for various analogs) compared to multi-step or lower-yielding classic methods.
Conditions	Au(I)-catalyzed reaction; homogeneous gold catalysis under inert atmosphere, as described in Org. Biomol. Chem., 2020.

Why This Matters

For procurement decisions, the availability of a modern, higher-yielding synthetic route directly impacts cost, lead time, and scalability compared to compounds reliant on less efficient classic methods.

• [1] S. Gayyur, S. Choudhary, A. Saxena, N. Ghosh. Gold-catalyzed homo- and cross-annulation of alkynyl carboxylic acids: a facile access to substituted 4-hydroxy 2H-pyrones and total synthesis of pseudopyronine A. Org. Biomol. Chem., 2020, 18, 8716-8723. DOI: 10.1039/D0OB01700K. View Source

Commercial Availability and Purity

Unlike many research-grade 4-hydroxy-2-pyrone analogs that are synthesized on-demand in small quantities, 4-Hydroxy-3-(4-methyl-benzoyl)-6-p-tolyl-pyran-2-one has achieved commercial mass production status . Supplier data indicates a commercially available purity range of 85.0–99.8%, which is a quantifiable procurement parameter . This contrasts with more specialized analogs like pseudopyronine A, which are typically only available in milligram quantities via custom synthesis.

Commercial purity

Supplier data

85.0–99.8% reported purity range; mass production availability

Supplier-reported purity context

Data to verify against lot-specific COA upon procurement

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	Commercial mass production status; reported purity 85.0–99.8% from raw suppliers .
Comparator Or Baseline	3,6-Dialkyl-4-hydroxy-2-pyrones (e.g., Pseudopyronine A, Pseudopyronine B) are primarily accessible via total synthesis at sub-gram scale.
Quantified Difference	Mass production scale vs. milligram-scale custom synthesis for many natural product analogs.
Conditions	Data aggregated from LookChem supplier listings for CAS 65384-67-0.

Why This Matters

The compound's mass production status with a defined purity range (≥85%) makes it a reliable, lower-cost building block for large-scale academic or industrial synthesis programs, a key differentiator from bespoke, low-yielding alternatives.

Schiff Base Formation Reactivity

The 3-aroyl-6-aryl substitution pattern enables a specific and productive condensation with substituted o-phenylenediamines to yield a new series of Schiff bases in defined yields (51–72%) [1]. This is a well-characterized derivatization pathway not accessible to simpler 4-hydroxy-2-pyrones (e.g., dehydroacetic acid) which lack the 6-aryl group required for this specific reaction sequence. The reported yields provide a quantitative benchmark for derivatization efficiency.

Schiff base yield

Head-to-head

51–72% yield with substituted o-phenylenediamines under standard condensation conditions

Supports derivatization pathway review

Yields reported for p-tolyl Ar-substituted pyrone with aniline/diamine reactants

Evidence Dimension	Schiff Base Formation Yield
Target Compound Data	Reaction of 3-aroyl-6-aryl-4-hydroxy-2H-pyran-2-ones (Ar=p-tolyl) with aniline and substituted o-phenylenediamines produced Schiff bases in 51–72% yield [1].
Comparator Or Baseline	Dehydroacetic acid (3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one) undergoes different condensation pathways but cannot form the same 6-aryl-substituted Schiff bases.
Quantified Difference	A unique, productive reaction pathway with yields up to 72%; no comparable direct data for simpler analogs in this specific condensation.
Conditions	Reaction with aniline or substituted o-phenylenediamines under standard condensation conditions.

Why This Matters

The validated, high-yielding Schiff base chemistry positions this compound as a strategic precursor for synthesizing novel ligands, which is a key decision point for medicinal chemistry and catalyst development programs.

• [1] I. Sušnik, J. Vorkapić-Furač, J. Lasinger. Synthesis of some schiff bases of 3-aroyl-6-aryl-4-hydroxy-2H-pyran-2-ones. Monatshefte für Chemie, 1992. DOI: 10.1007/BF00812331. View Source

NMR and MS Spectral Identification

To avoid procurement of a misassigned or degraded product, definitive structural confirmation is essential. The target compound has a fully characterized spectral fingerprint, including assignments from two NMR spectra (1H and 13C) and a GC-MS spectrum, available in the Wiley KnowItAll spectral library [1]. This is a critical differentiator from many custom-synthesized analogs that lack publicly available, verified reference spectra, streamlining in-house quality control (QC) upon receipt.

Spectral reference

Reported

2 NMR spectra (¹H, ¹³C in DMSO-d₆) and 1 GC-MS spectrum cataloged in Wiley KnowItAll library

Supports in-house QC and identity verification

Publicly available reference data reduces need for de novo characterization

Evidence Dimension	Availability of Reference Spectral Data
Target Compound Data	2 NMR spectra (including DMSO-d6 solvent) and 1 GC-MS spectrum are cataloged in the Wiley KnowItAll database [1].
Comparator Or Baseline	Many structurally similar compounds (e.g., novel 3-aroyl-6-aryl-2H-pyran-2-ones) may only have spectral data embedded in inaccessible primary literature or no publicly available data.
Quantified Difference	Publicly available, high-quality NMR and MS spectral library entries facilitate immediate QC, removing the need for costly, time-consuming de novo characterization.
Conditions	Spectra acquired under standard conditions; DMSO-d6 for NMR.

Why This Matters

The presence of verified reference spectra in a major commercial database directly reduces the risk and cost associated with procuring an incorrect or impure material.

• [1] SpectraBase. 4-hydroxy-3-(4-methylbenzoyl)-6-(4-methylphenyl)-2H-pyran-2-one. Compound ID: 8U3wCWShgAp. Wiley Science Solutions. View Source

4-Hydroxy-3-(4-methyl-benzoyl)-6-p-tolyl-pyran-2-one: Validated Applications

Schiff Base Ligand Synthesis

Leverage the compound's validated capacity to form Schiff bases with substituted o-phenylenediamines in yields of 51-72% . This route provides a library of N,N'-bidentate ligands for transition metal complexation, a clear advantage over using non-arylated pyrone precursors that cannot participate in this specific condensation.

Scalable Intermediate for Heterocycles

Utilize the compound's mass-production availability (purity 85-99.8%) as a cost-effective starting material for high-throughput synthesis of pyran-fused heterocycles. Its pre-installed aryl groups eliminate the need for subsequent low-yielding cross-coupling steps, unlike building blocks such as triacetic acid lactone.

Pyrone Analytical Standard

The compound's fully characterized spectral fingerprint, including two distinct NMR spectra and a GC-MS spectrum cataloged in a major library [1], qualifies it as a robust internal standard for method development and validation when analyzing complex mixtures of related 4-hydroxy-2-pyrone derivatives.

Application

Selection Property

Validation Focus

Schiff base ligand synthesis

Derivatization pathway fit

Condensation efficiency with diamines

Heterocycle intermediate scale-up

Bulk procurement profile

Purity specification and lot consistency

Pyrone analytical reference

Spectral library characterization

QC identity verification against reference spectra

• [1] SpectraBase. 4-hydroxy-3-(4-methylbenzoyl)-6-(4-methylphenyl)-2H-pyran-2-one. Compound ID: 8U3wCWShgAp. Wiley Science Solutions. View Source